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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B1580883

This guide provides a comprehensive comparison of Disperse Orange 44 with two alternative
disperse dyes, Disperse Orange 25 and Disperse Red 82. The objective is to furnish
researchers, scientists, and drug development professionals with the necessary data and
methodologies to establish a well-characterized reference standard for Disperse Orange 44.
The guide includes a comparative analysis of key performance indicators, detailed
experimental protocols for characterization, and visual workflows to aid in the process.

Comparative Performance Data

The selection of a suitable reference standard necessitates a thorough evaluation of its
performance characteristics against relevant alternatives. The following table summarizes the
key properties of Disperse Orange 44, Disperse Orange 25, and Disperse Red 82, compiled
from various technical datasheets.[1][2][3][4][5][6][71[8][9][10]
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Disperse Orange

Disperse Orange

Propert Disperse Red 82
perty a4 25 P
C.l. Name Disperse Orange 44 Disperse Orange 25 Disperse Red 82
12223-26-6 / 4058-30- 12223-42-6 / 30124-
CAS Number 31482-56-1[4][5][7]
4[1][2] 94-8[3][8][9]
Chemical Class Monoazo[1] Azol[5] Monoazo[9]
Molecular Formula C1sH15CIN6O2[1] C17H17Ns02[4][7] C21H21N506[3][9]

Molecular Weight

382.80 g/mol [1]

323.35 g/mol [4][7]

439.42 g/mol [3][9]

Appearance

Orange powder[1][2]

Orange powder

Dark brown powder[8]
[10]

Light Fastness (ISO

5-6 5-6 4-5
105-B02)
Wash Fastness (ISO

4-5 4-5 4-5
105-C06)
Sublimation Fastness

4-5 4 4-5

(ISO 105-P01)

Experimental Protocols for Characterization

The establishment of a reference standard requires rigorous characterization to confirm its

identity, purity, and performance. The following are detailed methodologies for key experiments.

2.1. Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method is designed to separate and quantify Disperse Orange 44 and any potential

impurities.

e Instrumentation: HPLC system with a Diode Array Detector (DAD) or UV-Vis detector, C18
reversed-phase column (e.g., 4.6 mm x 250 mm, 5 pm particle size).

* Mobile Phase: A gradient of acetonitrile and water.
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e Flow Rate: 1.0 mL/min.
o Detection Wavelength: Maximum absorbance wavelength (Amax) of Disperse Orange 44.

o Standard Preparation: A stock solution of highly purified Disperse Orange 44 is prepared in
acetonitrile. A series of dilutions are made to create a calibration curve.

o Sample Preparation: Accurately weigh a sample of the candidate reference standard and
dissolve it in acetonitrile to a known concentration.

e Analysis: Inject the sample and standards into the HPLC system. The purity is calculated by
comparing the peak area of the main component to the total peak area of all components.

2.2. ldentity Confirmation by Mass Spectrometry (MS) and Nuclear Magnetic Resonance
(NMR) Spectroscopy

o Mass Spectrometry: High-resolution mass spectrometry (HRMS) can be used to determine
the exact mass of the molecule, confirming its elemental composition.[11]

 NMR Spectroscopy: *H and 3C NMR spectroscopy are employed to elucidate the chemical
structure of the dye, ensuring it matches the expected structure of Disperse Orange 44.

2.3. Fastness Property Testing

The following ISO standard methods should be used to evaluate the performance of the
reference standard.

o Light Fastness (ISO 105-B02): A sample of the dyed substrate is exposed to a xenon arc
lamp under controlled conditions, alongside a set of blue wool standards. The change in
color is assessed against the blue wool scale.

e Wash Fastness (ISO 105-C06): The dyed fabric is washed with a standard detergent in a
launder-ometer, along with a multi-fiber strip. The color change of the sample and the
staining of the multi-fiber strip are evaluated using grey scales.

e Sublimation Fastness (ISO 105-P01): A sample of the dyed fabric is heated under controlled
temperature and pressure. The color change of the sample and the staining of an adjacent
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undyed fabric are assessed.

Visualizing the Workflow

3.1. Logical Workflow for Establishing a Reference Standard

The following diagram illustrates the key steps involved in establishing a chemical reference
standard.
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Phase 1: Synthesis and Purification

Synthesis of Disperse Orange 44

i

Purification (e.g., Recrystallization, Chromatography)

Phase 2: Characterization and Purity Assessment

Identity Confirmation (NMR, MS)

i

Purity Determination (HPLC, DSC)

Phase 3: Performance Evaluation

Fastness Testing (Light, Wash, Sublimation)

Phase 4: Documentation and Release

Certificate of Analysis Generation

i

Reference Standard Release

Click to download full resolution via product page

Caption: Workflow for establishing a chemical reference standard.

3.2. Experimental Workflow for HPLC Purity Analysis
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This diagram outlines the process for determining the purity of a Disperse Orange 44 sample
using HPLC.

Prepare Mobile Phase (Acetonitrile/Water) }—»

Equilibrate HPLC System F\,

Inject Sample Solution }—»’ Data Acquisition (Chromatogram) H Data Analysis (Peak Integration, Purity Calculation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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